N-{4-[(tert-butylamino)carbonyl]phenyl}-4-(2-ethoxyethoxy)benzamide

• IUPAC Name: N-tert-butyl-4-[[4-(2-ethoxyethoxy)benzoyl]amino]benzamide
• InChI: InChI=1S/C22H28N2O4/c1-5-27-14-15-28-19-12-8-16(9-13-19)20(25)23-18-10-6-17(7-11-18)21(26)24-22(2,3)4/h6-13H,5,14-15H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: HQFRWVKVYUKVBU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

N-{4-[(tert-butylamino)carbonyl]phenyl}-4-(2-ethoxyethoxy)benzamide, commonly known as Boc-protected benzamide, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of benzamide derivatives and is commonly used as a building block in the synthesis of various molecules.

Mechanism of Action

Boc-protected benzamide works by inhibiting the activity of certain enzymes. It acts as a competitive inhibitor of enzymes such as chymotrypsin and trypsin. The compound binds to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzymatic activity.
Biochemical and Physiological Effects
Boc-protected benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can have implications in the treatment of various diseases. The compound has also been found to have anti-inflammatory properties and can reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of Boc-protected benzamide is its versatility. It can be used in a wide range of scientific research applications and can be easily synthesized. However, one of the limitations of this compound is its relatively low solubility in water. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the use of Boc-protected benzamide in scientific research. One area of interest is the development of new enzyme inhibitors using Boc-protected benzamide as a building block. Another area of interest is the use of Boc-protected benzamide in the development of new pharmaceuticals. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Conclusion
Boc-protected benzamide is a versatile compound that has been widely used in scientific research. It is commonly used as a building block in the synthesis of various molecules and has been found to have various biochemical and physiological effects. While this compound has several advantages, there are also limitations to its use in lab experiments. However, there are several future directions for the use of Boc-protected benzamide in scientific research, including the development of new enzyme inhibitors and pharmaceuticals.

Scientific Research Applications

Boc-protected benzamide has been used as a building block in the synthesis of various molecules such as peptide-based inhibitors, enzyme inhibitors, and fluorescent probes. It has also been used in the preparation of various pharmaceuticals. Boc-protected benzamide is a versatile compound that can be used in a wide range of scientific research applications.